Cas no 2172204-16-7 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid
• CAS No: 2172204-16-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5800257
• PubChem ID: 165809717
• Update Time: 2025-05-19

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid
• 2172204-16-7
• EN300-1494126
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}acetic acid

• Inchi： 1S/C27H32N2O5/c1-18(10-11-25(30)29-14-12-19(13-15-29)16-26(31)32)28-27(33)34-17-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,18-19,24H,10-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： GWGARNGSTDATGA-UHFFFAOYSA-N
• SMILES： O=C(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid

Comprehensive Guide to 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid (CAS No. 2172204-16-7): Properties, Applications, and Market Insights

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid (CAS No. 2172204-16-7) is a specialized organic compound widely used in pharmaceutical research and peptide synthesis. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are crucial intermediates in solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a protective group for amines, ensuring selective reactions during peptide chain assembly. With the growing demand for peptide-based therapeutics, understanding the properties and applications of this compound is essential for researchers and industry professionals.

The molecular structure of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid features a piperidine ring and an acetic acid moiety, making it a versatile building block for drug discovery. Its CAS No. 2172204-16-7 uniquely identifies it in chemical databases, facilitating procurement and regulatory compliance. Recent advancements in peptide synthesis techniques have increased the relevance of this compound, particularly in the development of biopharmaceuticals and targeted drug delivery systems. Researchers are also exploring its potential in cancer therapy and neurodegenerative disease research, aligning with current scientific trends.

One of the key advantages of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid is its compatibility with automated peptide synthesizers, which are widely used in high-throughput screening. The Fmoc protection strategy ensures high yield and purity, reducing the need for extensive purification steps. Additionally, its stability under standard laboratory conditions makes it a preferred choice for research institutions and pharmaceutical companies. As the demand for custom peptides and therapeutic proteins grows, this compound is expected to play a pivotal role in next-generation drug development.

From a market perspective, CAS No. 2172204-16-7 is gaining traction due to its applications in precision medicine and personalized therapies. The rise of AI-driven drug discovery has further accelerated its adoption, as computational models identify novel peptide sequences requiring Fmoc-protected intermediates. Suppliers and manufacturers are increasingly focusing on GMP-grade production to meet the stringent requirements of clinical trials. Furthermore, sustainability initiatives are driving the development of green chemistry alternatives for peptide synthesis, where this compound could see innovative applications.

In conclusion, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid (CAS No. 2172204-16-7) is a critical component in modern pharmaceutical research. Its unique structural features, combined with the growing emphasis on peptide-based therapeutics, position it as a valuable asset for scientists and industry stakeholders. As research continues to uncover new applications, this compound is poised to remain at the forefront of innovative drug development and biotechnology advancements.